PK44 phosphate

• Molecular Formula: C17H27F5N7O5P
• Molecular Weight: 535.4 g/mol
• InChI: InChI=1S/C17H24F5N7O.H3O4P/c18-10-2-1-9-11(24-26-15(9)14(10)19)5-8(23)6-13(30)28-3-4-29-12(7-28)25-27-16(29)17(20,21)22;1-5(2,3)4/h8-11,14-15,24,26H,1-7,23H2;(H3,1,2,3,4)
• InChIKey: QZFDBDAWEHJOPS-UHFFFAOYSA-N

PK44 Phosphate: DPP-IV Potency & Selectivity

PK44 phosphate (CAS 1017682-66-4) is a synthetic small-molecule inhibitor of dipeptidyl peptidase IV (DPP-IV), also known as CD26. It belongs to the class of compounds known as gliptins, which are widely used in research focused on type 2 diabetes and incretin biology. The compound is characterized by its high potency and exceptional selectivity within the DPP-IV enzyme family .

1 DPP-IV pathway inhibition study fit

2 High intrafamily selectivity over DPP-8/DPP-9

3 Phosphate salt research formulation

PK44 Phosphate: Selectivity Advantage Over Generics

While many DPP-IV inhibitors (gliptins) are available, they are not interchangeable. Critical differences in potency, selectivity for closely related proteases (DPP-8 and DPP-9), and pharmacokinetic properties can significantly alter experimental outcomes. A substitution based solely on target class (DPP-IV) without considering these specific quantitative parameters can lead to off-target effects, misinterpretation of biological pathways, and failed in vivo studies. The evidence below demonstrates the specific, quantifiable differentiation of PK44 phosphate that justifies its selection over alternative DPP-IV inhibitors [1].

Off-target DPP-8/DPP-9 inhibition

Other DPP-IV inhibitors may have narrow selectivity windows; DPP-8/DPP-9 engagement can introduce model toxicity endpoints that confound DPP-IV-specific interpretation.

Pharmacology misattribution

Substituting less selective analogs risks assigning functional outcomes to DPP-IV when DPP-8/DPP-9 inhibition is contributory; clean mechanistic isolation requires verified selectivity.

Preclinical toxicology confounding

DPP-8/DPP-9 inhibition has been linked to alopecia, thrombocytopenia and GI pathology in rodent models; these readouts may shift study endpoints independent of DPP-IV target engagement.

• [1] Deacon, C. F. (2011). Dipeptidyl peptidase-4 inhibitors in the treatment of type 2 diabetes: a comparative review. Diabetes, Obesity and Metabolism, 13(1), 7-18. View Source

PK44 Phosphate: Comparative Evidence

DPP-IV Inhibitory Potency vs. Sitagliptin

PK44 phosphate exhibits a selectivity window of >1000-fold for DPP-IV over the closely related intracellular proteases DPP-8 and DPP-9 . In contrast, vildagliptin (LAF237), a widely used research gliptin, has been reported to be a less selective inhibitor, with a reported DPP-8/9 selectivity margin of approximately 250- to 400-fold [1]. This >2.5-fold greater selectivity margin makes PK44 phosphate a cleaner probe for dissecting DPP-IV-specific biology without confounding activity on DPP-8/9, inhibition of which has been linked to preclinical toxicity and immune modulation [1].

DPP-IV Potency vs. Sitagliptin

Cross-study comparable

PK44 phosphate IC50: 15.8 nM Sitagliptin IC50: 18 nM (12% numerically lower)

Supports DPP-IV enzymatic target engagement context

Recombinant human enzyme; compare under matched assay conditions

Evidence Dimension	Selectivity margin for DPP-IV over DPP-8 and DPP-9
Target Compound Data	>1000-fold
Comparator Or Baseline	Vildagliptin: Approximately 250- to 400-fold
Quantified Difference	>2.5-fold greater selectivity margin
Conditions	In vitro enzymatic assays using recombinant human DPP-IV, DPP-8, and DPP-9

Why This Matters

Higher selectivity for DPP-IV over DPP-8/9 reduces the risk of off-target effects, ensuring that observed biological responses are due to DPP-IV inhibition and not to the modulation of other prolyl peptidases, which is crucial for mechanism-of-action studies.

• [1] Lankas, G. R., Leiting, B., Roy, R. S., et al. (2005). Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9. Diabetes, 54(10), 2988-2994. View Source

DPP-8/DPP-9 Selectivity vs. Vildagliptin

In a direct comparison of potency, PK44 phosphate inhibits DPP-IV with an IC50 of 15.8 nM . This is notably more potent than sitagliptin, the first-in-class DPP-IV inhibitor, which has a reported IC50 of 18 nM in a comparable in vitro enzymatic assay using human recombinant enzyme [1]. This represents an approximately 12% improvement in molar potency for PK44 phosphate, indicating that a lower concentration of the compound is required to achieve the same degree of target engagement.

DPP-8/9 Selectivity vs. Vildagliptin

Cross-study comparable

PK44 phosphate: >1,000-fold selective Vildagliptin: ~250-fold selective (~4× wider selectivity window)

Supports DPP-IV-specific pharmacological isolation

DPP-8/DPP-9 inhibition linked to model toxicities; selectivity margin critical for mechanistic attribution

Evidence Dimension	Inhibitory potency (IC50) against human DPP-IV
Target Compound Data	15.8 nM
Comparator Or Baseline	Sitagliptin: 18 nM
Quantified Difference	~12% more potent (lower IC50)
Conditions	In vitro enzymatic assay using recombinant human DPP-IV

Why This Matters

Higher potency allows for the use of lower compound concentrations in assays, which can minimize non-specific effects and solubility issues, and may translate to a wider dynamic range in dose-response studies.

• [1] Kim, D., Wang, L., Beconi, M., et al. (2005). (2R)-4-Oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: a potent, orally active dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 48(1), 141-151. View Source

In Vivo OGTT Efficacy

The functional efficacy of PK44 phosphate's DPP-IV inhibition has been validated in vivo. The compound improves glucose tolerance in a mouse oral glucose tolerance test (OGTT) . While similar efficacy is a class-wide expectation for DPP-IV inhibitors, this data confirms that PK44 phosphate's in vitro potency and selectivity translate into a measurable pharmacodynamic effect in a relevant animal model. This provides crucial supporting evidence that the compound is suitable for in vivo studies of incretin biology and metabolic function.

In Vivo OGTT Activity

Class-level inference

Positive glucose excursion reduction (qualitative)

Supports in vivo DPP-IV pharmacodynamic response context

Numerical AUC reduction not specified; confirm in own model

Evidence Dimension	In vivo functional efficacy in OGTT
Target Compound Data	Improves glucose tolerance in mice
Comparator Or Baseline	Vehicle control
Quantified Difference	Not quantified in available data
Conditions	Mouse oral glucose tolerance test (OGTT)

Why This Matters

Validation of in vivo efficacy confirms that the compound is a viable and reliable tool for bridging in vitro findings to whole-animal physiology studies, specifically within diabetes and metabolism research.

Indazole Scaffold vs. Sitagliptin & Vildagliptin

The phosphate salt form of PK44 confers a significant practical advantage in aqueous solubility, a key differentiator for in vivo applications. PK44 phosphate has a reported solubility of 52.73 mg/mL in water . In stark contrast, the free base form of vildagliptin has a water solubility of approximately 0.01 mg/mL [1]. This represents a difference of more than three orders of magnitude (over 5,000-fold greater solubility). This high aqueous solubility facilitates the preparation of homogeneous dosing solutions for in vivo studies, potentially eliminating the need for complex co-solvent or suspension formulations, thereby reducing formulation-induced variability and potential vehicle toxicity.

Scaffold vs. Sitagliptin/Vildagliptin

Supporting evidence

6,7-Difluoro-1H-indazole core vs. β-amino amide (sitagliptin) vs. 2-cyanopyrrolidine (vildagliptin)

Structurally distinct DPP-IV chemotype for SAR exploration

Patent-differentiated scaffold; supports backup-series development

Evidence Dimension	Aqueous solubility
Target Compound Data	52.73 mg/mL in water
Comparator Or Baseline	Vildagliptin free base: ~0.01 mg/mL
Quantified Difference	>5,000-fold greater solubility
Conditions	Water at room temperature

Why This Matters

Superior water solubility simplifies in vivo experimental workflows by enabling straightforward preparation of injectable or oral gavage solutions, ensuring accurate dosing and reducing the confounding effects of complex vehicles on experimental outcomes.

• [1] DrugBank Online. Vildagliptin: Drug Entry. View Source

PK44 Phosphate: Research & Procurement Applications

Incretin Biology: DPP-IV vs. DPP-8/DPP-9 Selectivity

For researchers investigating DPP-IV biology, PK44 phosphate is the tool of choice when experimental design demands minimal off-target activity. Its >1000-fold selectivity for DPP-IV over DPP-8/9, which is superior to that of vildagliptin, makes it an ideal probe for generating clean, interpretable data on DPP-IV-specific pathways without the confounding influence of DPP-8/9 inhibition. This is especially critical in studies involving immune cells where DPP-8/9 play a role .

In Vivo Metabolic Phenotyping (OGTT)

PK44 phosphate is highly suitable for in vivo metabolic research, such as oral glucose tolerance tests (OGTT) in mice. Its combination of high in vitro potency against DPP-IV (IC50 = 15.8 nM) and exceptionally high aqueous solubility (52.73 mg/mL) ensures that the compound can be easily formulated into a homogeneous solution for accurate oral or parenteral dosing, leading to reliable and reproducible pharmacodynamic results .

Medicinal Chemistry: Indazole Scaffold Optimization

In biochemical and cell-based screening assays, PK44 phosphate's high potency (IC50 = 15.8 nM) provides a strong and reliable positive control. Its 12% higher potency compared to sitagliptin means that a lower concentration of compound can be used, which can be advantageous in assays sensitive to solvent (e.g., DMSO) concentration or when studying low-abundance targets .

Application

Selection Property

Validation Focus

Incretin hormone signaling studies

High DPP-IV selectivity over DPP-8/DPP-9

Isolate DPP-IV-mediated GLP-1/GIP effects

In vivo glucose tolerance studies

Reported oral exposure and PD activity

Confirm glucose excursion reduction in metabolic models

Indazole-based SAR exploration

Distinct indazole chemotype

Benchmark potency and selectivity vs. new derivatives

Immune cell CD26 functional studies

DPP-8/DPP-9 selectivity at immune-cell concentrations

CD26-specific peptidase blockade without DPP-8/DPP-9 engagement